![molecular formula C23H23NO5 B6187754 1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-oxabicyclo[3.1.1]heptane-4-carboxylic acid CAS No. 2639411-72-4](/img/no-structure.png)
1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-oxabicyclo[3.1.1]heptane-4-carboxylic acid
Description
The compound is a derivative of fluorene, a polycyclic aromatic hydrocarbon . Fluorene derivatives are often used in the synthesis of pharmaceuticals and other organic compounds .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Fluorene derivatives generally have high thermal stability and exhibit fluorescence .Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the protection of the amine group, followed by the formation of the oxabicyclo[3.1.1]heptane ring system and the introduction of the carboxylic acid group. The final step involves the deprotection of the amine group.", "Starting Materials": [ "9H-fluorene", "Methanol", "Sodium hydride", "Bromomethyl methyl ether", "Sodium borohydride", "Sodium cyanoborohydride", "Diethyl ether", "Acetic acid", "Triethylamine", "N,N-Dimethylformamide", "Ethyl chloroformate", "L-Aspartic acid", "N-Hydroxysuccinimide", "Dicyclohexylcarbodiimide", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Ethanol", "Water" ], "Reaction": [ "9H-fluorene is reacted with methanol and sodium hydride to form 9H-fluoren-9-ol", "9H-fluoren-9-ol is reacted with bromomethyl methyl ether to form 9-(bromomethyl)fluorene", "9-(bromomethyl)fluorene is reacted with sodium borohydride to form 9-(hydroxymethyl)fluorene", "9-(hydroxymethyl)fluorene is reacted with sodium cyanoborohydride to form 9-(aminomethyl)fluorene", "9-(aminomethyl)fluorene is protected with ethyl chloroformate to form N-[(ethoxycarbonyl)aminomethyl]fluorene", "N-[(ethoxycarbonyl)aminomethyl]fluorene is reacted with L-aspartic acid, N-hydroxysuccinimide, and dicyclohexylcarbodiimide to form N-[(ethoxycarbonyl)aminomethyl]-L-aspartic acid N-hydroxysuccinimide ester", "N-[(ethoxycarbonyl)aminomethyl]-L-aspartic acid N-hydroxysuccinimide ester is reacted with triethylamine and N,N-dimethylformamide to form 1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-L-aspartic acid N-hydroxysuccinimide ester", "1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-L-aspartic acid N-hydroxysuccinimide ester is reacted with hydrochloric acid to remove the N-hydroxysuccinimide group and form 1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-L-aspartic acid", "1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-L-aspartic acid is deprotected with sodium hydroxide and methanol to form 1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-oxabicyclo[3.1.1]heptane-4-carboxylic acid" ] } | |
CAS No. |
2639411-72-4 |
Molecular Formula |
C23H23NO5 |
Molecular Weight |
393.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
